Cas no 1006334-32-2 (Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate)
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate is a versatile pyrazole-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its bifunctional structure, featuring two ethoxycarbonyl groups, allows for selective reactivity in nucleophilic substitution and condensation reactions. The compound serves as a key precursor in the synthesis of heterocyclic frameworks due to its stable pyrazole core and flexible propyl linker. Its high purity and well-defined reactivity profile make it suitable for controlled functionalization in medicinal chemistry and materials science. The ester groups provide modifiable handles for further derivatization, enhancing its utility in multi-step synthetic pathways. Proper handling under inert conditions is recommended to preserve its stability.
1006334-32-2 structure
Product Name:Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
CAS No:1006334-32-2
MF:C11H16N2O4
MW:240.255743026733
MDL:MFCD08558484
CID:4675602
PubChem ID:19616919
Update Time:2025-06-09
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
- ethyl 3-[3-(ethoxycarbonyl)pyrazolyl]propanoate
- STK351175
- SBB024135
- ST45115806
- Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
-
- MDL: MFCD08558484
- Inchi: 1S/C11H16N2O4/c1-3-16-10(14)6-8-13-7-5-9(12-13)11(15)17-4-2/h5,7H,3-4,6,8H2,1-2H3
- InChI Key: CWNONPHBZNHYPB-UHFFFAOYSA-N
- SMILES: O(CC)C(CCN1C=CC(C(=O)OCC)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 270
- Topological Polar Surface Area: 70.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 354.4±22.0 °C at 760 mmHg
- Flash Point: 168.1±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483543-1g |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM483543-5g |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 97% | 5g |
$779 | 2022-06-14 | |
| abcr | AB500515-100 mg |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 100MG |
€231.60 | 2022-03-01 | ||
| abcr | AB500515-250 mg |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 250MG |
€275.80 | 2022-03-01 | ||
| abcr | AB500515-500 mg |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 500MG |
€409.30 | 2022-03-01 | ||
| abcr | AB500515-1 g |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 1g |
€486.60 | 2022-03-01 | ||
| abcr | AB500515-5 g |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 5g |
€1,185.30 | 2022-03-01 | ||
| Enamine | EN300-230935-0.05g |
ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-230935-0.1g |
ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
| Enamine | EN300-230935-0.25g |
ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate |
1006334-32-2 | 95% | 0.25g |
$238.0 | 2024-06-20 |
Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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